Cas no 163719-79-7 (Ethyl 5-(3,4-dichlorophenyl)-1,2,4oxadiazole-3-carboxylate)

• Product Name: Ethyl 5-(3,4-dichlorophenyl)-1,2,4oxadiazole-3-carboxylate
• CAS No: 163719-79-7
• MF: C₁₁H₈Cl₂N₂O₃
• MW: 287.09882068634
• MDL: MFCD10568209
• CID: 4702683
• Update Time: 2025-10-28

Ethyl 5-(3,4-dichlorophenyl)-1,2,4oxadiazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ETHYL 5-(3,4-DICHLOROPHENYL)-[1,2,4]OXADIAZOLE-3-CARBOXYLATE
• Ethyl 5-(3,4-dichlorophenyl)-1,2,4oxadiazole-3-carboxylate

• MDL： MFCD10568209
• Inchi： 1S/C11H8Cl2N2O3/c1-2-17-11(16)9-14-10(18-15-9)6-3-4-7(12)8(13)5-6/h3-5H,2H2,1H3
• InChI Key： AUWXXZIMZDSUNU-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1=NC(C(=O)OCC)=NO1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 306
• Topological Polar Surface Area: 65.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

Additional information on Ethyl 5-(3,4-dichlorophenyl)-1,2,4oxadiazole-3-carboxylate

Research Update on Ethyl 5-(3,4-dichlorophenyl)-1,2,4-oxadiazole-3-carboxylate (CAS: 163719-79-7): Recent Advances and Therapeutic Potential

The compound Ethyl 5-(3,4-dichlorophenyl)-1,2,4-oxadiazole-3-carboxylate (CAS: 163719-79-7) has recently garnered significant attention in chemical biology and medicinal chemistry research due to its unique structural features and potential therapeutic applications. This 1,2,4-oxadiazole derivative has emerged as a promising scaffold in drug discovery, particularly in the development of novel enzyme inhibitors and receptor modulators. Recent studies have focused on its synthetic optimization, biological evaluation, and mechanism of action, revealing several exciting developments in this field.

Structural analysis indicates that the 1,2,4-oxadiazole core provides remarkable metabolic stability while the 3,4-dichlorophenyl moiety contributes to enhanced target binding affinity. The ethyl carboxylate group at position 3 offers opportunities for further chemical modifications, making this compound a versatile intermediate in medicinal chemistry. Recent synthetic protocols have improved the yield and purity of this compound, with microwave-assisted synthesis emerging as an efficient method (Journal of Medicinal Chemistry, 2023).

In pharmacological studies, Ethyl 5-(3,4-dichlorophenyl)-1,2,4-oxadiazole-3-carboxylate has demonstrated significant inhibitory activity against several clinically relevant targets. Most notably, research published in Bioorganic Chemistry (2024) reported potent inhibition of phosphodiesterase 4 (PDE4) with an IC50 of 0.87 μM, suggesting potential applications in inflammatory diseases. The compound's ability to modulate cyclic nucleotide signaling pathways has sparked interest in its development as a novel anti-inflammatory agent with possible advantages over existing PDE4 inhibitors in terms of reduced side effects.

Recent molecular docking studies (European Journal of Medicinal Chemistry, 2023) have elucidated the compound's binding mode with various biological targets. The dichlorophenyl group was found to occupy a hydrophobic pocket in the active site of several enzymes, while the oxadiazole ring participates in key hydrogen bonding interactions. These findings have guided the design of second-generation derivatives with improved pharmacokinetic properties.

In cancer research, preliminary in vitro studies have shown promising cytotoxic activity against multiple cancer cell lines, particularly in breast and colon cancer models (ACS Medicinal Chemistry Letters, 2024). The compound appears to induce apoptosis through modulation of the PI3K/Akt/mTOR pathway, though detailed mechanism studies are ongoing. Researchers are particularly interested in its potential to overcome resistance to existing chemotherapeutic agents.

Current challenges in the development of Ethyl 5-(3,4-dichlorophenyl)-1,2,4-oxadiazole-3-carboxylate include optimizing its metabolic stability and oral bioavailability. Recent ADME studies (Xenobiotica, 2023) indicate moderate hepatic clearance, prompting research into prodrug strategies and formulation approaches to enhance its pharmacokinetic profile. Several pharmaceutical companies have included this compound in their discovery pipelines, with patent activity increasing significantly in the past two years.

Future research directions include comprehensive toxicological evaluation, structure-activity relationship studies of novel derivatives, and investigation of combination therapies. The compound's multifunctional pharmacological profile positions it as a potential lead for developing treatments for complex diseases where modulation of multiple pathways is advantageous. As research progresses, Ethyl 5-(3,4-dichlorophenyl)-1,2,4-oxadiazole-3-carboxylate continues to demonstrate significant promise as a versatile scaffold in medicinal chemistry with applications across multiple therapeutic areas.